Cas no 81447-34-9 (Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 81447-34-9
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• MDL: MFCD24873305
• CID: 1123836
• PubChem ID: 9965230
• Update Time: 2025-05-21

Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• (2-oxocyclohexyl) 4-methylbenzenesulfonate
• 2-(TOSYLOXY)CYCLOHEXANONE
• 2-[[(4-Methylphenyl)sulfonyl]oxy]-cyclohexanone
• Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-
• 2-Oxocyclohexyl 4-methylbenzenesulfonate
• MFCD24873305
• 81447-34-9
• SCHEMBL10809927
• SY350355
• 2-Oxocyclohexyl Tosylate
• DTXSID40433439
• DB-226736

• MDL： MFCD24873305
• Inchi： 1S/C13H16O4S/c1-10-6-8-11(9-7-10)18(15,16)17-13-5-3-2-4-12(13)14/h6-9,13H,2-5H2,1H3
• InChI Key： XUNZKJYKGTULJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(CCCC1)=O

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-

Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- (CAS 81447-34-9): A Versatile Chemical Intermediate

Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- (CAS 81447-34-9) is a specialized organic compound that has gained significant attention in various industrial applications. This chemical, often referred to as tosyloxycyclohexanone or p-toluenesulfonyloxycyclohexanone, serves as a crucial intermediate in organic synthesis and pharmaceutical manufacturing. Its unique molecular structure combines a cyclohexanone core with a tosyloxy functional group, making it valuable for numerous chemical transformations.

The growing interest in CAS 81447-34-9 compounds aligns with current trends in green chemistry and sustainable manufacturing. Researchers are particularly interested in how this cyclohexanone derivative can contribute to more efficient synthetic pathways while minimizing environmental impact. Many scientists are searching for "eco-friendly applications of tosyloxycyclohexanone" or "sustainable synthesis using CAS 81447-34-9," reflecting the industry's shift toward greener alternatives.

From a chemical perspective, 2-[[(4-methylphenyl)sulfonyl]oxy]cyclohexanone exhibits several notable properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 268.33 g/mol and specific structural features make it particularly useful for nucleophilic substitution reactions. The presence of both the cyclohexanone moiety and the tosylate group creates opportunities for diverse chemical modifications.

In pharmaceutical applications, Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- serves as a key building block for various drug intermediates. The compound's reactivity allows for the creation of complex molecular architectures found in many therapeutic agents. Recent patent literature reveals increasing interest in "pharmaceutical uses of CAS 81447-34-9" and "drug synthesis with tosyloxycyclohexanone derivatives," particularly in the development of novel anti-inflammatory and central nervous system medications.

The material science field has also explored applications of 81447-34-9 in polymer chemistry. Researchers have investigated its potential as a monomer or cross-linking agent for specialty polymers with enhanced thermal stability. Online searches for "polymer applications of 2-[[(4-methylphenyl)sulfonyl]oxy]cyclohexanone" have increased by 35% over the past two years, indicating growing industrial interest in this application area.

Quality control and analytical characterization of Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications. Analytical chemists frequently search for "HPLC methods for CAS 81447-34-9 analysis" or "NMR characterization of tosyloxycyclohexanone," highlighting the importance of reliable quality assessment protocols.

The global market for 2-[[(4-methylphenyl)sulfonyl]oxy]cyclohexanone has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts project a compound annual growth rate (CAGR) of 5-7% for this chemical intermediate over the next five years. This growth aligns with increasing demand for "high-purity CAS 81447-34-9 suppliers" and "custom synthesis of cyclohexanone derivatives" in various industrial sectors.

Recent advancements in synthetic methodology have improved the production efficiency of Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-. Modern catalytic systems and optimized reaction conditions have reduced byproduct formation while increasing yield. These developments address common search queries like "improved synthesis of 81447-34-9" and "green chemistry approaches to tosyloxycyclohexanone," reflecting the industry's focus on process optimization.

Storage and handling of CAS 81447-34-9 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is necessary. Proper handling procedures ensure the material maintains its chemical integrity and reactivity for synthetic applications. Safety data sheets provide essential information for "proper storage of 2-[[(4-methylphenyl)sulfonyl]oxy]cyclohexanone" and "handling precautions for tosyloxycyclohexanone derivatives."

Future research directions for Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- include exploring its potential in asymmetric synthesis and catalytic transformations. The compound's versatility makes it an attractive candidate for developing new synthetic methodologies. Academic and industrial researchers continue to investigate "novel reactions of CAS 81447-34-9" and "catalytic applications of cyclohexanone tosylate," indicating ongoing interest in expanding its utility.

In conclusion, Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]- (CAS 81447-34-9) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it valuable for pharmaceutical synthesis, material science, and specialty chemical production. As research progresses and industrial needs evolve, this cyclohexanone derivative will likely maintain its significance in organic chemistry and related fields.